3-(4-Cyclohexylpiperazine-1-carbonyl)-1,4-thiazepan-5-one

• IUPAC Name: 3-(4-cyclohexylpiperazine-1-carbonyl)-1,4-thiazepan-5-one
• InChI: InChI=1S/C16H27N3O2S/c20-15-6-11-22-12-14(17-15)16(21)19-9-7-18(8-10-19)13-4-2-1-3-5-13/h13-14H,1-12H2,(H,17,20)
• InChI Key: VJHJWHZMGUVKBD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C(=O)C3CSCCC(=O)N3
• Molecular Formula: C16H27N3O2S
• Molecular Weight: 325.5 g/mol

Description

3-(4-Cyclohexylpiperazine-1-carbonyl)-1,4-thiazepan-5-one, commonly known as CPP, is a chemical compound that is used in scientific research. It belongs to the family of piperazine compounds, which are known for their psychoactive properties. CPP has been extensively studied for its potential use in the treatment of various neurological disorders, including anxiety, depression, and schizophrenia.

Scientific Research Applications

Synthesis and Biological Activities

New Derivatives Synthesis

Anticancer Agents

The synthesis of novel thiazole and 1,3,4-thiadiazole derivatives incorporating thiazole moiety has shown promising anticancer activities. A study conducted by S. M. Gomha et al. (2017) reported the synthesis of new pharmacophores containing thiazole moiety, highlighting their potential as potent anticancer agents [S. M. Gomha et al., 2017].

Pesticidal Activities

Mukhtar Hussain Khan et al. (1995) synthesized 3-aryl-4-methylpyrazolo[3,4-b][1,5]benzodiazepines and 4-aryl-2-imino-5-methyl-1,3-thiazino[4,5-b][1,5]benzodiazepines, evaluating their insecticidal and fungistatic activities. This study suggests the potential use of such compounds in developing new pesticides [Mukhtar Hussain Khan et al., 1995].

Antipsychotic Activity

Research into benzotriazepin-5(2H)-one derivatives has demonstrated expected antipsychotic activities, offering insights into the development of new therapeutic agents for psychiatric disorders [S. Ibrahim et al., 2013].

Chemical Properties and Reactions

Chemical Reactions

Studies on the condensation of carbonyl compounds with 4-hydroxy- and 4-mercaptobutylamine have led to the synthesis of cyclic compounds like hexahydro-1,3-thiazepine, showcasing the chemical versatility of thiazepine derivatives in synthesizing novel heterocyclic compounds [E. Bergmann et al., 1959].

Metal-Organic Frameworks (MOFs)

A study by M. Timofeeva et al. (2017) explored the use of metal-organic frameworks as catalytic systems for the synthesis of 1,5-benzodiazepines, indicating MOFs' efficiency in facilitating the synthesis of biologically active benzodiazepines [M. Timofeeva et al., 2017].